Cas no 2228694-02-6 (2-(2-amino-3,3,3-trifluoropropyl)-5-bromophenol)

• Product Name: 2-(2-amino-3,3,3-trifluoropropyl)-5-bromophenol
• CAS No: 2228694-02-6
• MF: C₉H₉BrF₃NO
• MW: 284.073072195053
• CID: 6363149
• PubChem ID: 165641748
• Update Time: 2025-08-04

2-(2-amino-3,3,3-trifluoropropyl)-5-bromophenol Chemical and Physical Properties

Names and Identifiers

• 2-(2-amino-3,3,3-trifluoropropyl)-5-bromophenol
• 2228694-02-6
• EN300-2005581

• Inchi： 1S/C9H9BrF3NO/c10-6-2-1-5(7(15)4-6)3-8(14)9(11,12)13/h1-2,4,8,15H,3,14H2
• InChI Key： OQFGPCSNVXOAHL-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)O)CC(C(F)(F)F)N

Computed Properties

• Exact Mass: 282.98196g/mol
• Monoisotopic Mass: 282.98196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-(2-amino-3,3,3-trifluoropropyl)-5-bromophenol

Introduction to 2-(2-amino-3,3,3-trifluoropropyl)-5-bromophenol (CAS No. 2228694-02-6)

2-(2-amino-3,3,3-trifluoropropyl)-5-bromophenol (CAS No. 2228694-02-6) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a brominated phenol moiety and a trifluoromethylated amino group. These structural elements contribute to its potential therapeutic applications and make it a subject of ongoing investigation in various scientific disciplines.

The chemical structure of 2-(2-amino-3,3,3-trifluoropropyl)-5-bromophenol is particularly noteworthy for its functional groups. The presence of the bromine atom on the phenolic ring imparts unique electronic and steric properties, which can influence the compound's reactivity and biological activity. Additionally, the trifluoromethylated amino group adds further complexity to the molecule, enhancing its potential for modulating specific biological targets.

Recent studies have explored the potential of 2-(2-amino-3,3,3-trifluoropropyl)-5-bromophenol in various therapeutic areas. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that 2-(2-amino-3,3,3-trifluoropropyl)-5-bromophenol may have applications in treating inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 2-(2-amino-3,3,3-trifluoropropyl)-5-bromophenol has also been investigated for its potential neuroprotective effects. Preclinical studies have demonstrated that this compound can reduce oxidative stress and prevent neuronal cell death in models of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. The mechanism behind these effects is thought to involve the modulation of intracellular signaling pathways and the scavenging of reactive oxygen species (ROS).

In the realm of cancer research, 2-(2-amino-3,3,3-trifluoropropyl)-5-bromophenol has shown promise as a potential anticancer agent. Studies have indicated that this compound can induce apoptosis in cancer cells by disrupting mitochondrial function and activating caspase-dependent pathways. Additionally, it has been found to inhibit the proliferation of various cancer cell lines, including those derived from breast cancer and lung cancer.

The synthesis of 2-(2-amino-3,3,3-trifluoropropyl)-5-bromophenol involves a series of well-defined chemical reactions. One common approach involves the bromination of a phenolic starting material followed by the introduction of the trifluoromethylated amino group through nucleophilic substitution or other synthetic methods. The choice of synthetic route can significantly impact the yield and purity of the final product, making optimization an important aspect of its production.

In terms of safety and toxicity, preliminary assessments suggest that 2-(2-amino-3,3,3-trifluoropropyl)-5-bromophenol exhibits a favorable safety profile at therapeutic concentrations. However, further studies are needed to fully evaluate its long-term safety and potential side effects. Researchers are also exploring ways to enhance its bioavailability and reduce any potential toxicity through structural modifications or formulation strategies.

The future prospects for 2-(2-amino-3,3,3-trifluoropropyl)-5-bromophenol are promising. Ongoing clinical trials are evaluating its efficacy in treating various diseases, and early results are encouraging. Additionally, efforts are being made to develop novel derivatives with improved pharmacological properties and broader therapeutic applications.

In conclusion, 2-(2-amino-3,3,3-trifluoropropyl)-5-bromophenol (CAS No. 2228694-02-6) is a versatile compound with significant potential in multiple therapeutic areas. Its unique chemical structure and biological activities make it an important focus for continued research and development in medicinal chemistry and pharmaceutical sciences.